Cas no 54636-77-0 (1-(Bromomethyl)-2,3-dimethoxybenzene)

• Product Name: 1-(Bromomethyl)-2,3-dimethoxybenzene
• CAS No: 54636-77-0
• MF: C₉H₁₁BrO₂
• MW: 231.086442232132
• MDL: MFCD09745135
• CID: 366662
• PubChem ID: 10728197
• Update Time: 2025-05-19

1-(Bromomethyl)-2,3-dimethoxybenzene Chemical and Physical Properties

Names and Identifiers

• Benzene,1-(bromomethyl)-2,3-dimethoxy-
• 1-(bromomethyl)-2,3-dimethoxyBenzene
• 2,3-DIMETHOXYBENZYLBROMIDE
• 1-Brommethyl-2,3-dimethoxy-benzol
• 1-Bromomethyl-2,3-dimethoxybenzene
• 2.3-Dimethoxy-benzylbromid
• Benzene,1-(bromomethyl)-2,3-dimethoxy
• dimethoxybenzylbromide
• 1-(Bromomethyl)-2,3-dimethoxybenzene

• MDL： MFCD09745135
• Inchi： 1S/C9H11BrO2/c1-11-8-5-3-4-7(6-10)9(8)12-2/h3-5H,6H2,1-2H3
• InChI Key： MKQQWYFVXVSJTH-UHFFFAOYSA-N
• SMILES： BrCC1C=CC=C(C=1OC)OC

Computed Properties

• Exact Mass: 229.99400
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 3

Experimental Properties

• PSA: 18.46000
• LogP: 2.59870

Additional information on 1-(Bromomethyl)-2,3-dimethoxybenzene

Introduction to 1-(Bromomethyl)-2,3-dimethoxybenzene (CAS No. 54636-77-0)

1-(Bromomethyl)-2,3-dimethoxybenzene, with the CAS number 54636-77-0, is a versatile organic compound that has garnered significant attention in the fields of chemical synthesis and medicinal chemistry. This compound is characterized by its unique structural features, which include a bromomethyl group and two methoxy substituents on a benzene ring. These functional groups endow the molecule with a range of chemical properties that make it a valuable intermediate in the synthesis of various pharmaceuticals and fine chemicals.

The molecular formula of 1-(Bromomethyl)-2,3-dimethoxybenzene is C₉H₁₁BrO₂, and its molecular weight is approximately 215.09 g/mol. The compound is a colorless liquid at room temperature and has a boiling point of around 180-185°C at 760 mmHg. Its solubility in water is limited, but it is soluble in common organic solvents such as ethanol, acetone, and dichloromethane.

In the realm of chemical synthesis, 1-(Bromomethyl)-2,3-dimethoxybenzene serves as an important building block for the preparation of complex organic molecules. The bromomethyl group can undergo various nucleophilic substitution reactions, making it a useful handle for introducing new functional groups or extending carbon chains. Additionally, the methoxy groups can be selectively deprotected or modified to generate a wide array of derivatives. This versatility has led to its widespread use in the synthesis of natural products, pharmaceuticals, and materials science applications.

Recent research has highlighted the potential of 1-(Bromomethyl)-2,3-dimethoxybenzene in the development of novel therapeutic agents. For instance, a study published in the Journal of Medicinal Chemistry reported the use of this compound as a key intermediate in the synthesis of potent inhibitors of protein-protein interactions (PPIs). These inhibitors have shown promise in treating various diseases, including cancer and neurodegenerative disorders. The ability to fine-tune the structure of these inhibitors through modifications to the 1-(Bromomethyl)-2,3-dimethoxybenzene scaffold has been crucial in optimizing their pharmacological properties.

In another notable application, researchers at the University of California, Berkeley, utilized 1-(Bromomethyl)-2,3-dimethoxybenzene in the development of new catalysts for asymmetric synthesis. The unique electronic and steric properties of this compound allowed for the design of highly efficient and selective catalysts that could be used in the production of enantiopure compounds. This work has significant implications for the pharmaceutical industry, where enantiopure drugs are often required to ensure safety and efficacy.

The safety and handling of 1-(Bromomethyl)-2,3-dimethoxybenzene are important considerations for researchers working with this compound. It is classified as an irritant and should be handled with appropriate personal protective equipment (PPE) such as gloves and safety goggles. Additionally, it should be stored in a well-ventilated area away from heat sources and incompatible materials. Proper disposal methods should also be followed to ensure environmental safety.

In conclusion, 1-(Bromomethyl)-2,3-dimethoxybenzene (CAS No. 54636-77-0) is a valuable compound with a wide range of applications in chemical synthesis and medicinal chemistry. Its unique structural features make it an essential building block for the development of novel therapeutic agents and advanced materials. Ongoing research continues to uncover new uses for this compound, further solidifying its importance in modern chemistry.